
Proper Disposal Procedures for 2,5-
Difluoronitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Difluoronitrobenzene

Cat. No.: B1216864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

2,5-Difluoronitrobenzene, ensuring the safety of laboratory personnel and environmental

protection. The following procedures offer step-by-step guidance for handling and disposing of

this chemical.

Immediate Safety and Handling Precautions
Before handling 2,5-Difluoronitrobenzene, it is crucial to be aware of its hazards and to use

appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use and disposed of properly after handling.[3]

Body Protection: Wear a lab coat or other protective clothing.[1][2]

Respiratory Protection: If working in an area with poor ventilation or potential for vapor

inhalation, use a NIOSH-approved respirator with an appropriate cartridge.[3]

Handling and Storage:
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Avoid contact with skin and eyes.[1]

Avoid inhaling vapor or mist.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Use in a well-ventilated area, preferably in a chemical fume hood.

Keep containers tightly closed in a dry and cool place.[1][4]

Spill and Emergency Procedures
In the event of a spill, follow these steps immediately:

Evacuate: Evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure adequate ventilation.[1]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[1][3]

Absorption: Contain and collect the spillage with a non-combustible absorbent material such

as sand, earth, diatomaceous earth, or vermiculite.[1]

Collection: Place the absorbed material into a suitable, labeled, and closed container for

disposal according to local regulations.[1][3]

Step-by-Step Disposal Protocol
Disposal of 2,5-Difluoronitrobenzene must be handled as hazardous waste. Adherence to

local, state, and federal regulations is mandatory.

Waste Identification:

Label the waste container clearly as "Hazardous Waste: 2,5-Difluoronitrobenzene".

Include hazard symbols (e.g., Combustible, Harmful, Health Hazard).
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As a halogenated organic compound, it should be segregated with other halogenated

waste streams.[5][6]

Waste Collection and Storage:

Collect waste 2,5-Difluoronitrobenzene in a dedicated, properly sealed, and chemically

compatible container.

Store the waste container in a designated hazardous waste accumulation area, away from

incompatible materials.

Do not mix with other waste types unless specifically instructed to do so by your

institution's environmental health and safety (EHS) department.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and disposal.[3][4]

Provide them with the Safety Data Sheet (SDS) for 2,5-Difluoronitrobenzene.

Approved Disposal Methods:

The primary recommended method of disposal is incineration. This combustible material

may be burned in a chemical incinerator equipped with an afterburner and scrubber.[3][4]

Do not dispose of this chemical down the drain or in regular trash.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 2,5-Difluoronitrobenzene.
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Property Value Citation

CAS Number 364-74-9

Molecular Formula C₆H₃F₂NO₂

Molecular Weight 159.09 g/mol

Appearance Yellow clear liquid [1]

Melting Point -11.7 °C [1]

Boiling Point 206.5 °C [1]

Density 1.467 g/mL at 25 °C [1]

Flash Point 90 °C (closed cup) [1]

Hazard Classifications

Combustible liquid, Harmful if

swallowed, Suspected of

causing genetic defects

[2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,5-
Difluoronitrobenzene.
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Caption: Workflow for the safe disposal of 2,5-Difluoronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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